Cas no 6448-48-2 (4-Chloro-5-fluoro-2-(methylsulfonyl)pyrimidine)

• Product Name: 4-Chloro-5-fluoro-2-(methylsulfonyl)pyrimidine
• CAS No: 6448-48-2
• MF: C₅H₄ClFN₂O₂S
• MW: 210.613862037659
• MDL: MFCD29921477
• CID: 5088582
• Update Time: 2023-08-24

4-Chloro-5-fluoro-2-(methylsulfonyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-fluoro-2-(methylsulfonyl)pyrimidine
• Pyrimidine, 4-chloro-5-fluoro-2-(methylsulfonyl)-
• 4-Chloro-5-fluoro-2-methanesulfonyl-pyrimidine

• MDL： MFCD29921477
• Inchi： 1S/C5H4ClFN2O2S/c1-12(10,11)5-8-2-3(7)4(6)9-5/h2H,1H3
• InChI Key： AARYHVRMNPGMOJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=NC(=N1)S(C)(=O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 253
• XLogP3: 0.8
• Topological Polar Surface Area: 68.3

Experimental Properties

• Density: 1.573±0.06 g/cm3(Predicted)
• Boiling Point: 377.4±45.0 °C(Predicted)
• pka: -5.89±0.29(Predicted)